Cas no 1862615-30-2 (N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine)

• Product Name: N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine
• CAS No: 1862615-30-2
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4828238
• Update Time: 2025-11-02

N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine

• Inchi： 1S/C7H8F3N3/c1-13(2)6-4-3-5(11-12-6)7(8,9)10/h3-4H,1-2H3
• InChI Key： IEHCTPFJRLESIX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=N1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 29

Additional information on N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine

Comprehensive Guide to N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine (CAS No. 1862615-30-2): Properties, Applications, and Market Insights

N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine (CAS No. 1862615-30-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, characterized by its unique trifluoromethyl substitution, which enhances its reactivity and bioavailability. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The molecular structure of N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine features a pyridazine core with a dimethylamino group at the 3-position and a trifluoromethyl group at the 6-position. This configuration imparts distinct electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and lipophilicity, key factors in drug design.

In recent years, the demand for fluorinated compounds like N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine has surged, driven by their utility in medicinal chemistry. Fluorine incorporation is a common strategy to optimize pharmacokinetic properties, and this compound serves as a versatile building block for small-molecule drugs. Its applications extend to the development of kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapies.

Beyond pharmaceuticals, N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine is explored in agrochemical formulations. The trifluoromethyl group enhances the bioactivity of pesticides and herbicides, addressing the growing need for efficient crop protection solutions. This aligns with global discussions on sustainable agriculture and food security, making the compound relevant to contemporary agricultural challenges.

The synthesis of N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Researchers are continually optimizing these processes to improve yield and scalability, reflecting the broader industry focus on green chemistry and cost-effective production methods.

Market analysts highlight the rising interest in pyridazine derivatives, with N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine being a key player. Its compatibility with high-throughput screening platforms makes it attractive for drug discovery pipelines. Additionally, the compound's stability under various conditions ensures its utility in diverse industrial applications.

For researchers sourcing N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine, quality and purity are critical. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to verify the compound's integrity. This transparency is essential for laboratories focusing on precision medicine and molecular design.

In summary, N,N-Dimethyl-6-(trifluoromethyl)pyridazin-3-amine (CAS No. 1862615-30-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical sectors. Its unique structural features and adaptability to modern synthesis techniques position it as a valuable asset in scientific and industrial advancements. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.